Cas no 90088-24-7 (3-Pyrrolidinecarboxylicacid, 1-acetyl-5-methyl-)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-acetyl-5-methyl-
• CAS No: 90088-24-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 797998
• PubChem ID: 45085788
• Update Time: 2025-07-09

3-Pyrrolidinecarboxylicacid, 1-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-acetyl-5-methyl-
• 1-acetyl-5-methylpyrrolidine-3-carboxylicacid
• 3-Pyrrolidinecarboxylic acid, 1-acetyl-5-methyl- (7CI)
• 1-Acetyl-5-methylpyrrolidine-3-carboxylic acid
• 90088-24-7
• EN300-7819506

• Inchi： 1S/C8H13NO3/c1-5-3-7(8(11)12)4-9(5)6(2)10/h5,7H,3-4H2,1-2H3,(H,11,12)
• InChI Key： SHCVPJJBDRZMCS-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-Pyrrolidinecarboxylicacid, 1-acetyl-5-methyl-

Recent Advances in the Study of 3-Pyrrolidinecarboxylic acid, 1-acetyl-5-methyl- (CAS: 90088-24-7)

3-Pyrrolidinecarboxylic acid, 1-acetyl-5-methyl- (CAS: 90088-24-7) is a pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

The compound's structural features, including the acetyl and methyl substituents on the pyrrolidine ring, contribute to its unique chemical properties and biological interactions. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of protease inhibitors and modulators of neurotransmitter systems. Its ability to interact with various biological targets has positioned it as a promising candidate for further investigation.

Recent synthetic methodologies have improved the efficiency and yield of producing 3-Pyrrolidinecarboxylic acid, 1-acetyl-5-methyl-, enabling larger-scale studies. Advances in catalytic processes and green chemistry approaches have reduced the environmental impact of its synthesis while maintaining high purity and reproducibility. These developments are critical for ensuring the compound's availability for both academic and industrial research.

In terms of biological activity, preliminary studies have demonstrated that 3-Pyrrolidinecarboxylic acid, 1-acetyl-5-methyl- exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these findings. Additionally, its interaction with GABA receptors has been explored, indicating possible neuromodulatory effects that could be relevant for neurological disorders.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research is focused on structural modifications to enhance its bioavailability and target specificity. Collaborative efforts between chemists and biologists are essential to translate these discoveries into viable therapeutic options.

In conclusion, 3-Pyrrolidinecarboxylic acid, 1-acetyl-5-methyl- (CAS: 90088-24-7) represents a versatile and intriguing compound in the realm of chemical biology. Its potential applications in drug development, coupled with recent advancements in synthesis and biological evaluation, underscore the importance of continued research. Future studies should aim to address the existing gaps in knowledge and explore its full therapeutic potential.